PS III
Overview
Description
PS III is a useful research compound. Its molecular formula is C26H42BN3O7 and its molecular weight is 519.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Probabilistic Seismic Hazard Analysis (PSHA) and its Applications : The study by Field, Jordan, & Cornell (2003) discusses PSHA, a framework for estimating the likelihood of earthquake-related events. They mention Phase III studies that assessed wave-propagation and site effects for seismic shaking, indicating its significance in seismic hazard analysis.
Research on Type III Protein S Deficiency : The paper by Morbœuf, Aiach, & Gandrille (1998) investigates type III protein S (PS) deficiency, particularly focusing on the C4b-BP β-chain gene in patients with the Ser 460 to Pro mutation. This research contributes to understanding genetic factors in type III PS deficiency.
Patient Satisfaction Questionnaire III (PSQ III) in Oncological Care : In their study, Hagedoorn et al. (2003) examined the Dutch version of the PSQ III, designed to measure aspects of patient satisfaction in oncological care. This indicates the application of PSQ III in evaluating healthcare quality.
The Role of PS-Waves in Seismic Analysis : Gaiser (2016) discusses the application of PS-waves in seismic analysis for enhanced rock property characterization, especially in reservoirs with gas obscured zones.
Light Extraction Efficiency in III-Nitride LEDs Using Patterned Sapphire Substrate (PSS) : The research by Zhou et al. (2022) explores the use of PSS in improving III-nitride light-emitting diodes' performance, highlighting its significance in solid-state lighting technology.
properties
IUPAC Name |
[(2S)-4-methyl-2-[[(2S)-4-methyl-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]pentanoyl]amino]pentanoyl]boronic acid |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C26H42BN3O7/c1-16(2)12-20(23(31)27(35)36)28-24(32)21(13-17(3)4)29-25(33)22(14-18(5)6)30-26(34)37-15-19-10-8-7-9-11-19/h7-11,16-18,20-22,35-36H,12-15H2,1-6H3,(H,28,32)(H,29,33)(H,30,34)/t20-,21-,22-/m0/s1 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPWIPTHHAKFKLH-FKBYEOEOSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1)(O)O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B(C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)OCC1=CC=CC=C1)(O)O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H42BN3O7 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.4 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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